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Abstract
6-Bromoindole is a pivotal heterocyclic building block in the landscape of medicinal chemistry

and materials science. This document provides an in-depth technical overview of 6-
bromoindole, encompassing its chemical and physical properties, synthesis, and reactivity. It

further details its extensive applications in drug development, with a focus on its role as a

precursor to a diverse array of biologically active molecules, including anticancer, anti-

inflammatory, and antimicrobial agents. This guide is intended for researchers, scientists, and

drug development professionals, offering detailed experimental protocols and summarizing key

data to facilitate further research and application.

Introduction
The indole scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous natural products and synthetic drugs.[1] The strategic introduction of a bromine atom

at the 6-position of the indole ring significantly influences the molecule's physicochemical

properties and biological activity, making 6-bromoindole a versatile intermediate in organic

synthesis and drug discovery.[1][2] Its unique electronic properties and the reactivity of the

carbon-bromine bond allow for a wide range of chemical transformations, enabling the creation

of complex molecular architectures with therapeutic potential.[2] This guide aims to provide a

comprehensive resource on 6-bromoindole, covering its fundamental characteristics and its

application in the development of novel therapeutic agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b116670?utm_src=pdf-interest
https://www.benchchem.com/product/b116670?utm_src=pdf-body
https://www.benchchem.com/product/b116670?utm_src=pdf-body
https://www.benchchem.com/product/b116670?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_6_Bromoindolin_4_ol_and_Other_Bromo_Indole_Isomers_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/b116670?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_6_Bromoindolin_4_ol_and_Other_Bromo_Indole_Isomers_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemimpex.com/products/21869
https://www.chemimpex.com/products/21869
https://www.benchchem.com/product/b116670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Spectroscopic Data
6-Bromoindole is a crystalline solid at room temperature, typically appearing as an off-white to

pale yellow powder.[3] It possesses a faint, indole-like odor.[3] While its solubility in water is

limited, it is readily soluble in polar organic solvents such as ethanol, acetone, and

dimethylformamide.[3]

Physical and Chemical Properties
A summary of the key physicochemical properties of 6-bromoindole and its isomers is

presented in Table 1.

Property Value Reference

CAS Number 52415-29-9 [4][5][6][7][8]

Molecular Formula C₈H₆BrN [4][5][6][7][8]

Molecular Weight 196.04 g/mol [4][7][9]

Melting Point 92-96 °C

Appearance White to off-white powder [5]

SMILES Brc1ccc2cc[nH]c2c1

InChIKey
MAWGHOPSCKCTPA-

UHFFFAOYSA-N
[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 6-bromoindole.

Key spectral data are summarized below.
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Spectroscopy Key Features

¹H NMR
Spectra available for derivatives such as 6-

bromoindole-3-carboxaldehyde.[10]

¹³C NMR Spectrum available.[11]

Mass Spectrometry (MS)

Molecular ion peaks (M+) are observed at m/z

195 and 197, characteristic of a bromine-

containing compound due to the nearly equal

natural abundance of ⁷⁹Br and ⁸¹Br isotopes.[9]

[12]

Infrared (IR) Spectroscopy
Expected to show characteristic N-H stretching

vibrations.[13]

Synthesis and Reactivity
Synthesis of 6-Bromoindole
The industrial preparation of 6-bromoindole typically involves the electrophilic bromination of

indole.[3] Common brominating agents include N-bromosuccinimide (NBS) or bromine in a

suitable solvent like acetic acid.[3] The reaction conditions are controlled to favor

monobromination at the 6-position.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

